Cas no 2138230-67-6 (methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate)
2138230-67-6 structure
Product Name:methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
CAS No:2138230-67-6
MF:C11H15NO2
MW:193.242303133011
CID:6165485
PubChem ID:165477897
Update Time:2024-01-10
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
- EN300-1085284
- 2138230-67-6
-
- Inchi： 1S/C11H15NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h9-10H,1,3-6H2,2H3
- InChI Key： KFOVYFVGGKQTAX-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCC(C(C#N)=C)CC1)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1Ų
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085284-0.05g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.05g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.1g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.1g |
$653.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.25g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.25g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.5g |
$713.0 | 2023-10-27 | |
| Enamine | EN300-1085284-1.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-2.5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 2.5g |
$1454.0 | 2023-10-27 | |
| Enamine | EN300-1085284-5.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-10.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-1g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1085284-5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 5g |
$2152.0 | 2023-10-27 |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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